2-Chloro-3,4-dimethyl-5-nitropyridine

• IUPAC Name: 2-chloro-3,4-dimethyl-5-nitropyridine
• InChI: InChI=1S/C7H7ClN2O2/c1-4-5(2)7(8)9-3-6(4)10(11)12/h3H,1-2H3
• InChI Key: DPVSXUVKMQURNQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NC=C1[N+](=O)[O-])Cl)C
• Molecular Formula: C7H7ClN2O2
• DSSTOX Substance ID: DTXSID10496632
• Molecular Weight: 186.59 g/mol
• CAS RN: 65169-35-9

Description

Synthesis Analysis

The synthesis of 2-Chloro-3,4-dimethyl-5-nitropyridine involves specific reactions. One notable method is the reaction of pyridine (or substituted pyridines) with N₂O₅ in an organic solvent. This process yields the N-nitropyridinium ion , which can further react with SO₂/HSO₃⁻ in water to produce 3-nitropyridine .

Molecular Structure Analysis

The compound’s molecular structure consists of a pyridine ring with chlorine (Cl ) and nitro (NO₂ ) substituents. The chlorine atom is attached at position 2 , while the nitro group is at position 5 . The methyl groups are present at positions 3 and 4 .

Scientific Research Applications

Electron Spin Resonance in Pyridine Derivatives

Research on pyridine derivatives, including 2-chloro-5-nitropyridine, has explored their electron spin resonance (ESR) spectra. These studies are significant in understanding the electronic properties and reactivity of these compounds, which is crucial for various scientific applications (Cottrell & Rieger, 1967).

Kinetics of Reactions with Substituted Anilines

The kinetics and reactivity of substituted anilines with 2-chloro-5-nitropyridine have been extensively studied. This research is vital for synthesizing new compounds and understanding reaction mechanisms in organic chemistry (El-Bardan et al., 2002).

Formation and Properties of Intermediates

Investigations into the reaction of 2-halo-5-nitropyridines with hydroxide ion in various solvents provide insights into the formation of stable intermediates. These studies contribute to the broader understanding of chemical reactivity and molecular transformation in organic synthesis (Reinheimer et al., 1980).

Molecular and Spectroscopic Analysis

The structural, vibrational, electronic, and spectroscopic properties of compounds related to 2-chloro-3,4-dimethyl-5-nitropyridine have been analyzed. These studies are fundamental in materials science and molecular physics, aiding in the design of new materials with specific electronic properties (Velraj et al., 2015).

Nucleophilic Substitutions and Ring-Opening Reactions

Research on nucleophilic substitutions and ring-opening reactions of nitropyridines, including 2-chloro variants, is crucial in synthetic organic chemistry. These studies help in understanding reaction pathways and designing synthetic strategies for complex organic molecules (Hamed et al., 1997).

X-Ray Crystallography and Solvent Extraction Studies

X-ray crystallography and solvent extraction studies involving 2-chloro-3,4-dimethyl-5-nitropyridine derivatives contribute to the field of inorganic chemistry and material sciences. These studies provide valuable information on molecular structures and their interactions with various solvents (Bhatki & Rane, 1978).